![molecular formula C24H23ClN6O B4577379 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-N'-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]propanohydrazide](/img/structure/B4577379.png)
3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-N'-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]propanohydrazide
Overview
Description
3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-N'-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]propanohydrazide is a useful research compound. Its molecular formula is C24H23ClN6O and its molecular weight is 446.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 446.1621871 g/mol and the complexity rating of the compound is 636. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Pyrazole derivatives, including those with complex substitutions similar to the queried compound, have been extensively studied for their synthesis and structural characterization. For instance, Quiroga et al. (1999) prepared 3-aryl-5-cyanopyrazolo[3,4-b]pyridines via cyclocondensation, revealing insights into their tautomeric preferences and hydrogen-bonded structures in crystalline forms (Quiroga et al., 1999). Similarly, Umamatheswari et al. (2011) reported on tetrahydropyran-4-one thiosemicarbazones, which were characterized by various spectroscopic techniques and X-ray diffraction analysis (Umamatheswari, Pratha, & Kabilan, 2011).
Molecular Docking and Biological Evaluation
Molecular docking studies of pyrazole derivatives have shown potential biological activities. Pillai et al. (2017) conducted vibrational spectroscopic investigations and molecular dynamic simulations on N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, suggesting its potential as a CDK2 inhibitor based on docking results (Pillai et al., 2017). Flefel et al. (2018) synthesized novel pyridine–pyrazole hybrid derivatives, evaluating their antimicrobial and antioxidant activity through in silico molecular docking screenings (Flefel et al., 2018).
Antimicrobial Activity
Several studies have focused on the antimicrobial potential of pyrazole derivatives. Bakhite et al. (2000) synthesized new pyrazoles and thieno[2,3-c]pyrazoles, highlighting some compounds' significant in vitro antibacterial and antifungal activity (Bakhite, Geies, & El-kashef, 2000). Asiri and Khan (2011) explored the anti-bacterial activities of a bis-chalcone derived from thiophene and its bis-cyclized products, identifying compounds with promising inhibitory effects (Asiri & Khan, 2011).
Properties
IUPAC Name |
3-(4-chloro-3,5-dimethylpyrazol-1-yl)-N-[(E)-(1,3-diphenylpyrazol-4-yl)methylideneamino]propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23ClN6O/c1-17-23(25)18(2)30(28-17)14-13-22(32)27-26-15-20-16-31(21-11-7-4-8-12-21)29-24(20)19-9-5-3-6-10-19/h3-12,15-16H,13-14H2,1-2H3,(H,27,32)/b26-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOAWUFGLUWETML-CVKSISIWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCC(=O)NN=CC2=CN(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NN1CCC(=O)N/N=C/C2=CN(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23ClN6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.